3-Amino-5-(1-fluoro-1-methylethyl)-1,2,4-triazine

• Molecular Formula: C6H9FN4
• Molecular Weight: 156.16 g/mol
• IUPAC Name: 5-(2-fluoropropan-2-yl)-1,2,4-triazin-3-amine
• InChI: InChI=1S/C6H9FN4/c1-6(2,7)4-3-9-11-5(8)10-4/h3H,1-2H3,(H2,8,10,11)
• InChI Key: RQUTXSABMPDXJA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=CN=NC(=N1)N)F

Description

3-Amino-5-(1-fluoro-1-methylethyl)-1,2,4-triazine is a useful research compound. Its molecular formula is C6H9FN4 and its molecular weight is 156.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stirred solution of sodium acetate trihydrate (23.07 g, 80.7 mmol) and 1,1-dibromo-3-fluoro-3-methylbutan-2-one (21.14 g, 80.7 mmol) in water (80 ml) was heated at reflux under nitrogen for 40 min, then allowed to cool to room temperature before adding solid aminoguanidine bicarbonate (10.99 g, 80.7 mmol). The mixture was stirred at room temperature for 5 h, then 4 N aqueous NaOH solution (40.4 ml, 162 mmol) was added and the mixture was stirred under nitrogen for a further 3 days. The mixture was filtered and the solid was washed with water twice, then dried under vacuum at 60° C. to give 6.40 g (51%) of the title compound as a yellow-brown solid: 1H NMR (360 MHz, DMSO-d6) δ 1.63 (6H, d, J 22.2), 7.32 (2H, br s), 8.73 (1H, d, J 1.0); MS (ES+) m/z 157 [M+H]+.